![molecular formula C6H5ClN4 B1418295 4-Chloro-5H-pyrrolo[3,2-d]pyrimidin-2-amine CAS No. 943736-58-1](/img/structure/B1418295.png)
4-Chloro-5H-pyrrolo[3,2-d]pyrimidin-2-amine
Overview
Description
“4-Chloro-5H-pyrrolo[3,2-d]pyrimidin-2-amine” is a derivative of 4-Chloro-5H-pyrrolo[3,2-d]pyrimidine . It is a highly potent and selective protein kinase CK1ε inhibitor . This compound exhibits strong neuroprotective and anti-tumor activity, and holds great promise as a potential treatment for Alzheimer’s disease and select cancers .
Physical And Chemical Properties Analysis
The physical and chemical properties of “4-Chloro-5H-pyrrolo[3,2-d]pyrimidin-2-amine” include a molecular weight of 153.57 , a predicted boiling point of 472.3±48.0°C , and a predicted density of 1.643±0.06 g/cm3 . It is a solid at room temperature .Scientific Research Applications
Antibacterial and Antitumor Activities
This compound is used in the preparation of compounds with antibacterial and antitumor activities. It binds to the enzyme DNA gyrase, preventing it from breaking down bacterial DNA, which is crucial for developing new antibacterial agents .
Targeted Kinase Inhibitors (TKIs)
Halogenated derivatives of this compound have been synthesized to develop more potent and effective TKIs. These are crucial in cancer therapy as they target specific kinase enzymes involved in tumor growth and proliferation .
Anti-Diabetic Potential
Pyrrolo[3,2-d]pyrimidine-linked hybrids have been designed and synthesized for their in vitro anti-diabetic potential. Their potency has been mechanistically correlated via molecular docking and MD modeling, which is significant for diabetes treatment research .
Antifungal Applications
Studies have explored derivatives of this compound for their antifungal properties. The most potent derivative showed significant activity against fungal strains and was non-cytotoxic to Vero cell lines, indicating potential for developing new antifungal agents .
Safety and Hazards
Future Directions
“4-Chloro-5H-pyrrolo[3,2-d]pyrimidin-2-amine” exhibits strong neuroprotective and anti-tumor activity, and holds great promise as a potential treatment for Alzheimer’s disease and select cancers . Its unique chemical structure and mechanism of action make it an exciting candidate for further preclinical and clinical development .
Mechanism of Action
Target of Action
The primary target of 4-Chloro-5H-pyrrolo[3,2-d]pyrimidin-2-amine is the protein kinase CK1ε . This kinase plays a crucial role in various cellular processes, including cell division, differentiation, and apoptosis .
Mode of Action
4-Chloro-5H-pyrrolo[3,2-d]pyrimidin-2-amine acts as a highly potent and selective inhibitor of protein kinase CK1ε . By inhibiting this kinase, the compound interferes with its normal function, leading to alterations in the cellular processes that the kinase is involved in .
Biochemical Pathways
The inhibition of protein kinase CK1ε by 4-Chloro-5H-pyrrolo[3,2-d]pyrimidin-2-amine affects several biochemical pathways. These include the PI3K-PKB signaling pathway, which is involved in cell proliferation and survival . The compound’s action can lead to the downregulation of these pathways, thereby affecting the downstream effects such as cell proliferation and survival .
Pharmacokinetics
It is known that the compound is a solid at room temperature and should be stored at 2-8°c . These properties may influence the compound’s bioavailability and its overall pharmacokinetic profile.
Result of Action
The inhibition of protein kinase CK1ε by 4-Chloro-5H-pyrrolo[3,2-d]pyrimidin-2-amine can lead to various molecular and cellular effects. For instance, the compound has been shown to exhibit strong neuroprotective and anti-tumor activity . It holds great promise as a potential treatment for Alzheimer’s disease and select cancers .
Action Environment
The action, efficacy, and stability of 4-Chloro-5H-pyrrolo[3,2-d]pyrimidin-2-amine can be influenced by various environmental factors. For instance, the compound’s stability may be affected by temperature, as it is recommended to be stored at 2-8°C Additionally, factors such as pH and the presence of other compounds in the environment can also potentially influence the compound’s action and efficacy
properties
IUPAC Name |
4-chloro-5H-pyrrolo[3,2-d]pyrimidin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN4/c7-5-4-3(1-2-9-4)10-6(8)11-5/h1-2,9H,(H2,8,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCSPBRYDQWLYLE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=C1N=C(N=C2Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30650618 | |
Record name | 4-Chloro-5H-pyrrolo[3,2-d]pyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30650618 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-5H-pyrrolo[3,2-d]pyrimidin-2-amine | |
CAS RN |
943736-58-1 | |
Record name | 4-Chloro-5H-pyrrolo[3,2-d]pyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30650618 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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